10-ethyl-1-nitro-3-phenoxydibenzo[b,f][1,4]oxazepin-11(10H)-one

• IUPAC Name: 5-ethyl-7-nitro-9-phenoxybenzo[b][1,4]benzoxazepin-6-one
• InChI: InChI=1S/C21H16N2O5/c1-2-22-16-10-6-7-11-18(16)28-19-13-15(27-14-8-4-3-5-9-14)12-17(23(25)26)20(19)21(22)24/h3-13H,2H2,1H3
• InChI Key: WCKXBSASDANPJE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2OC3=CC(=CC(=C3C1=O)[N+](=O)[O-])OC4=CC=CC=C4
• Molecular Formula: C21H16N2O5
• Molecular Weight: 376.4 g/mol

Description

Dibenzo[b,f][1,4]oxazepin-11(10H)-ones are a type of benzo-fused N-heterocycles. They are part of a larger family of compounds known as oxazepines, which are seven-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds, such as N-arylated dibenzo[b,e][1,4]oxazepin-11(5H)-ones, involves the N-arylation reaction between N-arylated 2-aminophenols and 2-halogenated benzoic or phenylacetic acids to afford a series of multi-functionalized triarylamines. This is followed by chemo- and regio-selective intramolecular lactonization or acylation under mild conditions.

Molecular Structure Analysis

The molecular structure of dibenzo[b,f][1,4]oxazepin-11(10H)-ones is characterized by a seven-membered ring fused with two benzene rings. The exact structure of “10-ethyl-1-nitro-3-phenoxydibenzo[b,f][1,4]oxazepin-11(10H)-one” would depend on the positions of the ethyl, nitro, and phenoxy groups on the rings.

Chemical Reactions Analysis

The chemical reactions involving dibenzo[b,f][1,4]oxazepin-11(10H)-ones can vary widely depending on the substituents present on the rings. For instance, the presence of a nitro group might make the compound more reactive towards reduction reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups present can influence properties like solubility, melting point, and reactivity.